Cas no 2023945-29-9 (2-(3-Fluoropiperidin-1-yl)pyridin-3-amine)

• Product Name: 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine
• CAS No: 2023945-29-9
• MF: C₁₀H₁₄FN₃
• MW: 195.236665248871
• CID: 5721052
• PubChem ID: 121199700
• Update Time: 2025-06-09

2-(3-Fluoropiperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropiperidin-1-yl)pyridin-3-amine
• 2023945-29-9
• F1907-1812
• AKOS026707222
• starbld0049282
• 3-Pyridinamine, 2-(3-fluoro-1-piperidinyl)-
• 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C10H14FN3/c11-8-3-2-6-14(7-8)10-9(12)4-1-5-13-10/h1,4-5,8H,2-3,6-7,12H2
• InChI Key： XQPNTEKBNOICRP-UHFFFAOYSA-N
• SMILES： FC1CN(C2C(=CC=CN=2)N)CCC1

Computed Properties

• Exact Mass: 195.11717562g/mol
• Monoisotopic Mass: 195.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 366.1±42.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Additional information on 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine

Introduction to 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine (CAS No. 2023945-29-9)

2-(3-Fluoropiperidin-1-yl)pyridin-3-amine, with the CAS number 2023945-29-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a fluorinated piperidine moiety with a pyridine ring, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine consists of a pyridine ring substituted at the 3-position with an amine group and a 3-fluoropiperidine moiety. The presence of the fluorine atom in the piperidine ring imparts unique pharmacological properties to the molecule, such as enhanced metabolic stability and improved binding affinity to specific receptors. These properties make it an attractive scaffold for the development of new drugs targeting various diseases.

Recent studies have highlighted the potential of 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine in several therapeutic areas. One notable application is in the treatment of central nervous system (CNS) disorders, particularly those involving serotonin and dopamine receptors. Research has shown that this compound exhibits high affinity for serotonin 5-HT_1A receptors, which are implicated in conditions such as anxiety, depression, and schizophrenia. The selective binding to these receptors suggests that 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine could be developed into an effective treatment for these conditions.

In addition to its potential in CNS disorders, 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine have also been extensively studied. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine could be formulated into various dosage forms, including tablets and capsules, for convenient patient administration.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicological studies on 2-(3-Fluoropiperidin-1-yl)pyridin-3-amine have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further extensive safety evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The synthesis of 2-(3-fluoropiperidin--1--yl)pyridin--3--amine has been optimized using modern synthetic techniques to improve yield and purity. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and transition-metal-free methods. These advancements have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 2-(3-fluoropiperidin--1--yl)pyridin--3--amine (CAS No. 2023945--29--9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications, paving the way for its eventual use as a novel therapeutic agent.